N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)-3-phenylpropanamide

• IUPAC Name: N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]-3-phenylpropanamide
• InChI: InChI=1S/C20H22N2O2/c1-15-9-11-17(14-18(15)22-13-5-8-20(22)24)21-19(23)12-10-16-6-3-2-4-7-16/h2-4,6-7,9,11,14H,5,8,10,12-13H2,1H3,(H,21,23)
• InChI Key: PZRBVNJRDOVWTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CCC2=CC=CC=C2)N3CCCC3=O
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol

Description

N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)-3-phenylpropanamide is a chemical compound that belongs to the class of amides. This compound has been widely studied for its potential applications in scientific research, particularly in the field of medicine. The purpose of

Scientific Research Applications

Stereochemistry and Pharmacological Profile

N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)-3-phenylpropanamide and its derivatives, particularly enantiomerically pure versions, have been explored for their potential to enhance cognitive functions and attenuate cognitive impairments associated with various conditions such as head traumas, stroke, and age-related pathologies. These compounds, based on the pyrrolidin-2-one pharmacophore, have shown promising results in facilitating memory processes. The stereochemistry plays a crucial role in the biological properties of these compounds, with specific stereoisomers demonstrating more effective pharmacological profiles. This has led to the development of methods for the preparation of single stereoisomers and the purification of drug substances from less active ones, highlighting the significance of stereochemistry in optimizing therapeutic outcomes (Veinberg et al., 2015).

Biopolymer Modification and Applications

Research into the modification of biopolymers through chemical processes has unveiled new possibilities for bio-based polymers with specific functional groups, leading to ethers and esters with unique properties. This includes the chemical modification of xylan, a process that has generated xylan esters and ethers with potential applications in drug delivery and as antimicrobial agents. The development of xylan-based nanoparticles for drug delivery exemplifies the innovative application of these modified biopolymers in medical and environmental fields (Petzold-Welcke et al., 2014).

Environmental and Industrial Applications

The versatility of N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)-3-phenylpropanamide derivatives extends to environmental and industrial applications, particularly in the context of advanced oxidation processes (AOPs) for water treatment. These compounds have been studied for their ability to degrade recalcitrant environmental pollutants, highlighting their potential as effective agents in the detoxification of industrial effluents and as catalysts for the manufacture of anti-cancer drugs. The exploration of AOPs for the degradation of acetaminophen, leading to various by-products, underscores the environmental significance of these compounds in addressing pollution and enhancing water purification technologies (Qutob et al., 2022).